Cas no 80411-61-6 (4-Hexen-3-one,4-chloro-1-methoxy-)

80411-61-6 structure
Product name:4-Hexen-3-one,4-chloro-1-methoxy-
CAS No:80411-61-6
MF:C7H11ClO2
MW:162.614041566849
CID:707686
4-Hexen-3-one,4-chloro-1-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 4-Hexen-3-one,4-chloro-1-methoxy-
- 4-Hexen-3-one, 4-chloro-1-methoxy-
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- Inchi: 1S/C7H11ClO2/c1-3-6(8)7(9)4-5-10-2/h3H,4-5H2,1-2H3
- InChI Key: FNJIKOPUNIEGEO-UHFFFAOYSA-N
- SMILES: C(OC)CC(=O)C(Cl)=CC
Computed Properties
- Exact Mass: 162.045
- Monoisotopic Mass: 162.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 26.3A^2
4-Hexen-3-one,4-chloro-1-methoxy- Related Literature
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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